Cas no 2138240-53-4 (Cyclobutane, 1-(chloromethyl)-3-methyl-1-[3-(methylthio)propyl]-)

• Product Name: Cyclobutane, 1-(chloromethyl)-3-methyl-1-[3-(methylthio)propyl]-
• CAS No: 2138240-53-4
• MF: C₁₀H₁₉ClS
• MW: 206.775861024857
• CID: 5288856
• Update Time: 2025-06-11

Cyclobutane, 1-(chloromethyl)-3-methyl-1-[3-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-3-methyl-1-[3-(methylthio)propyl]-

• Inchi： 1S/C10H19ClS/c1-9-6-10(7-9,8-11)4-3-5-12-2/h9H,3-8H2,1-2H3
• InChI Key： PBWKKKHMDRRJPB-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCCSC)CC(C)C1

Additional information on Cyclobutane, 1-(chloromethyl)-3-methyl-1-[3-(methylthio)propyl]-

Recent Advances in Cyclobutane Derivatives: Focus on 2138240-53-4 and Cyclobutane, 1-(chloromethyl)-3-methyl-1-[3-(methylthio)propyl]-

In recent years, cyclobutane derivatives have garnered significant attention in the field of chemical biology and pharmaceutical research due to their unique structural properties and potential therapeutic applications. Among these derivatives, the compound with CAS number 2138240-53-4, specifically Cyclobutane, 1-(chloromethyl)-3-methyl-1-[3-(methylthio)propyl]-, has emerged as a promising candidate for further investigation. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of Cyclobutane, 1-(chloromethyl)-3-methyl-1-[3-(methylthio)propyl]-, has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and ring-closing metathesis to achieve high enantioselectivity, which is crucial for its application in chiral drug development. The compound's unique cyclobutane ring, combined with functional groups like chloromethyl and methylthio, provides a versatile scaffold for further chemical modifications.

Biological evaluations of 2138240-53-4 have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. In vitro studies demonstrated significant activity against cyclooxygenase-2 (COX-2), suggesting its utility in developing anti-inflammatory agents. Additionally, preliminary data indicate that this compound may exhibit selective cytotoxicity against certain cancer cell lines, warranting further investigation into its mechanism of action and therapeutic potential.

Recent computational studies have also explored the molecular interactions of Cyclobutane, 1-(chloromethyl)-3-methyl-1-[3-(methylthio)propyl]-, with various biological targets. Molecular docking simulations suggest strong binding affinity to protein kinases, which are often implicated in cancer and metabolic disorders. These findings open new avenues for structure-activity relationship (SAR) studies to optimize the compound's pharmacological properties.

Despite these promising results, challenges remain in the development of 2138240-53-4 as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic preclinical studies. Future research directions may include the synthesis of analogs to improve pharmacokinetic profiles and the exploration of combination therapies to enhance efficacy.

In conclusion, Cyclobutane, 1-(chloromethyl)-3-methyl-1-[3-(methylthio)propyl]-, represents a valuable addition to the toolkit of medicinal chemists and drug developers. Its unique structural features and promising biological activities make it a compound of interest for further research. Continued efforts in synthesis optimization, biological evaluation, and computational modeling will be essential to unlock its full potential in pharmaceutical applications.